Methyl 4-(6-amino-2-benzyl-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate
Methyl 4-(6-amino-2-benzyl-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
308290-39-3
VCID:
VC0459550
InChI:
InChI=1S/C27H23N5O2/c1-34-26(33)20-9-7-19(8-10-20)24-23-15-32(14-18-5-3-2-4-6-18)12-11-21(23)22(13-28)25(31)27(24,16-29)17-30/h2-11,23-24H,12,14-15,31H2,1H3/t23-,24+/m0/s1
SMILES:
COC(=O)C1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4
Molecular Formula:
C27H23N5O2
Molecular Weight:
449.5g/mol
Methyl 4-(6-amino-2-benzyl-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate
CAS No.: 308290-39-3
Main Products
VCID: VC0459550
Molecular Formula: C27H23N5O2
Molecular Weight: 449.5g/mol
| CAS No. | 308290-39-3 |
|---|---|
| Product Name | Methyl 4-(6-amino-2-benzyl-5,7,7-tricyano-1,2,3,7,8,8a-hexahydro-8-isoquinolinyl)benzoate |
| Molecular Formula | C27H23N5O2 |
| Molecular Weight | 449.5g/mol |
| IUPAC Name | methyl 4-[(8S,8aR)-6-amino-2-benzyl-5,7,7-tricyano-1,3,8,8a-tetrahydroisoquinolin-8-yl]benzoate |
| Standard InChI | InChI=1S/C27H23N5O2/c1-34-26(33)20-9-7-19(8-10-20)24-23-15-32(14-18-5-3-2-4-6-18)12-11-21(23)22(13-28)25(31)27(24,16-29)17-30/h2-11,23-24H,12,14-15,31H2,1H3/t23-,24+/m0/s1 |
| Standard InChIKey | RAIQHHAYLDMDRD-BJKOFHAPSA-N |
| Isomeric SMILES | COC(=O)C1=CC=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4 |
| SMILES | COC(=O)C1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4 |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4 |
| PubChem Compound | 11838473 |
| Last Modified | Nov 11 2021 |
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